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Compound of Interest

Compound Name: Sodium Monofluorophosphate

Cat. No.: B1209415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of
Sodium Monofluorophosphate (SMFP), a key active ingredient in dental care products and a
compound of interest in various industrial applications. This document compiles essential data
from publicly available sources and outlines standard experimental protocols for its
characterization.

Chemical Identity and Structure

Sodium Monofluorophosphate is an inorganic salt with the chemical formula NazPOsF. It is
the disodium salt of monofluorophosphoric acid. The monofluorophosphate anion consists of a
central phosphorus atom tetrahedrally bonded to three oxygen atoms and one fluorine atom.

Physicochemical Data

The following tables summarize the key physicochemical properties of Sodium
Monofluorophosphate.
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Property Value Reference
CAS Number 10163-15-2

Molecular Formula Na=POsF

Molecular Weight 143.95 g/mol [1]

White, odorless crystalline
Appearance _ [1]
powder or solid

Approximately 625 °C (1157

Melting Point 1][2
g °F: 898 K) [1](2]
Boiling Point Decomposes
Density 2.5 g/lcm3 [2]
Solubility Value Temperature Reference

25 g/100 mL; 42 g/100

Water 25°C [1][2]
g

Ethanol Insoluble [1]

Ether Insoluble [1]

Property Value Notes

) The corresponding acid of the
pKa of Monofluorophosphoric

) pKai: ~1.7pKaz: ~4.8 monofluorophosphate anion is
Acid (H2POsF)

a dibasic acid.

Stability and Reactivity

Sodium Monofluorophosphate is a stable compound under normal storage conditions.
However, it is susceptible to hydrolysis, especially in acidic or alkaline conditions, to yield
fluoride and phosphate ions. The rate of hydrolysis is influenced by pH and temperature. The
half-life of Sodium Monofluorophosphate in bulk form can range from 35 to 114 months,
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depending on the preparation.[3][4] In aqueous solutions, its stability is significantly affected by
pH, with greater stability observed at neutral pH.

Experimental Protocols

The following are generalized experimental protocols for determining key physicochemical
properties of Sodium Monofluorophosphate. These are based on standard laboratory
techniques and pharmacopeial methods.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which Sodium Monofluorophosphate transitions
from a solid to a liquid.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Grind a small amount of the Sodium Monofluorophosphate sample into a fine powder
using a mortar and pestle.

o Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

e Place the capillary tube into the heating block of the melting point apparatus.

» Heat the block at a controlled rate (e.g., 1-2 °C per minute) when approaching the expected
melting point.
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» Record the temperature at which the first droplet of liquid is observed (onset of melting) and
the temperature at which the last solid particle melts (completion of melting). This range is
the melting point of the sample.

Determination of Aqueous Solubility (Shake-Flask
Method)

Obijective: To determine the saturation concentration of Sodium Monofluorophosphate in
water at a specific temperature.

Apparatus:

Analytical balance

Volumetric flasks

Conical flasks with stoppers

Constant temperature water bath or shaker

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., ion chromatography)
Procedure:

e Add an excess amount of Sodium Monofluorophosphate to a known volume of deionized
water in a conical flask.

 Tightly stopper the flask and place it in a constant temperature shaker bath (e.g., 25 °C).
o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
 Allow the undissolved solid to settle.

o Carefully withdraw a clear aliquot of the supernatant, ensuring no solid particles are
transferred. It is recommended to filter the aliquot through a suitable membrane filter (e.g.,
0.45 pm).
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e Quantify the concentration of the monofluorophosphate ion in the filtered solution using a
validated analytical method, such as ion chromatography as described in the United States
Pharmacopeia (USP).

o The determined concentration represents the aqueous solubility of Sodium
Monofluorophosphate at the specified temperature.

Assay and Identification (Based on USP Method)

Objective: To determine the purity of a Sodium Monofluorophosphate sample and confirm its
identity.

Methodology: lon Chromatography (IC) is a common method for the assay of Sodium
Monofluorophosphate and the determination of free fluoride ion impurity.

Apparatus:

lon chromatograph equipped with a conductivity detector

Anion-exchange column suitable for phosphate and fluoride separation

Eluent generation system or manual eluent preparation

Data acquisition and processing software

Procedure (Generalized):

o Standard Preparation: Prepare a standard solution of known concentration using a USP
Sodium Monofluorophosphate Reference Standard.

o Sample Preparation: Accurately weigh and dissolve the Sodium Monofluorophosphate
sample in deionized water to a known concentration.

» Chromatographic Conditions: Set up the ion chromatograph with the appropriate column,
eluent (e.g., potassium hydroxide gradient), flow rate, and detector settings as specified in
the relevant USP monograph.

e Analysis: Inject the standard and sample solutions into the chromatograph.
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» Quantification: Compare the peak area of the monofluorophosphate peak in the sample
chromatogram to that of the standard chromatogram to calculate the percentage of Sodium
Monofluorophosphate in the sample.

« ldentification: The retention time of the major peak in the sample chromatogram should
correspond to that of the monofluorophosphate peak in the standard chromatogram.

Visualizations
Hydrolysis of Sodium Monofluorophosphate

The following diagram illustrates the hydrolysis of the monofluorophosphate anion in an
agueous environment, a critical aspect of its stability and mechanism of action as a fluoride
source.

Hydrolysis
Sodium Monofluorophosphate Dissociation in Water Monofluorophosphate lon (POsF?") H20 Phosphate lon (PO437)
(NazPOsF) +2Na* + Fluoride lon (F~)

Click to download full resolution via product page

Caption: Dissociation and subsequent hydrolysis of Sodium Monofluorophosphate in water.

Experimental Workflow for Solubility Determination

This diagram outlines the key steps in determining the aqueous solubility of Sodium
Monofluorophosphate using the shake-flask method.
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1. Add excess SMFP to water

:

2. Equilibrate at constant temperature
(e.g., 24-48h)

:

3. Allow solids to settle

:

4. Filter supernatant

:

5. Quantify [POsF27] in filtrate
(e.g., by lon Chromatography)

Result: Aqueous Solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask method of solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium Monofluorophosphate (CAS 10163-15-2): A
Comprehensive Physicochemical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209415#sodium-monofluorophosphate-cas-10163-
15-2-physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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